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Abstract

Edivoxetine hydrochloride (formerly LY2216684) is a potent and selective norepinephrine
reuptake inhibitor (NRI) that was under development by Eli Lilly and Company for the treatment
of Major Depressive Disorder (MDD) and Attention-Deficit/Hyperactivity Disorder (ADHD).[1] As
a selective NRI, edivoxetine's primary mechanism of action is the blockade of the
norepinephrine transporter (NET), leading to an increase in the synaptic concentration of
norepinephrine.[2] Despite demonstrating target engagement and a generally well-tolerated
safety profile, the clinical development for MDD was halted due to a lack of superior efficacy
compared to placebo when used as an adjunctive therapy with Selective Serotonin Reuptake
Inhibitors (SSRIs).[3][4] This technical guide provides a comprehensive overview of the
pharmacology of edivoxetine hydrochloride, summarizing key quantitative data, detailing
relevant experimental protocols, and visualizing its mechanism of action and experimental
workflows.

Mechanism of Action

Edivoxetine is a high-affinity and selective inhibitor of the human norepinephrine transporter
(NET).[2] The NET is a presynaptic transmembrane protein responsible for the reuptake of
norepinephrine from the synaptic cleft, thereby terminating its signaling.[2] By inhibiting the
NET, edivoxetine increases the concentration and duration of norepinephrine in the synapse,
enhancing noradrenergic neurotransmission.[2] This enhanced signaling in brain regions
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implicated in mood, attention, and executive function formed the basis of its investigation for
MDD and ADHD.[2]

Signaling Pathway

The following diagram illustrates the mechanism of action of edivoxetine at the noradrenergic

synapse.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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